Cas no 1261963-58-9 (2-(4-Ethylthiophenyl)-5-methylbenzoic acid)

• Product Name: 2-(4-Ethylthiophenyl)-5-methylbenzoic acid
• CAS No: 1261963-58-9
• MF: C₁₆H₁₆O₂S
• MW: 272.362043380737
• MDL: MFCD18321431
• CID: 2766374
• PubChem ID: 53227303
• Update Time: 2025-05-20

2-(4-Ethylthiophenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-ETHYLTHIOPHENYL)-5-METHYLBENZOIC ACID
• 2-(4-Ethylthiophenyl)-5-methylbenzoic acid, 95%
• MFCD18321431
• 1261963-58-9
• 2-(4-ethylsulfanylphenyl)-5-methylbenzoic acid
• 2-(4-Ethylthiophenyl)-5-methylbenzoic acid

• MDL： MFCD18321431
• Inchi： 1S/C16H16O2S/c1-3-19-13-7-5-12(6-8-13)14-9-4-11(2)10-15(14)16(17)18/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key： FBZICKFOVPEKKE-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 272.08710092Da
• Monoisotopic Mass: 272.08710092Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-Ethylthiophenyl)-5-methylbenzoic acid

Introduction to 2-(4-Ethylthiophenyl)-5-methylbenzoic Acid (CAS No. 1261963-58-9)

2-(4-Ethylthiophenyl)-5-methylbenzoic acid, identified by the CAS registry number 1261963-58-9, is a chemically synthesized compound with significant potential in various fields of research and application. This compound belongs to the class of benzoic acids, which are widely studied for their diverse biological activities and chemical properties. The structure of this molecule consists of a benzoic acid moiety substituted at the 2-position with a 4-ethylthiophenyl group and at the 5-position with a methyl group, contributing to its unique physicochemical characteristics.

The synthesis of 2-(4-Ethylthiophenyl)-5-methylbenzoic acid involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. The compound's structure has been optimized to enhance its stability, solubility, and bioavailability, which are critical factors for its potential applications in pharmaceuticals and agrochemicals.

Recent studies have highlighted the promising anti-inflammatory and antioxidant properties of 2-(4-Ethylthiophenyl)-5-methylbenzoic acid. Researchers have demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases like arthritis and neuroinflammation. Furthermore, its ability to scavenge free radicals has been explored in the context of neurodegenerative disorders, where oxidative stress plays a significant role.

In addition to its biological activities, 2-(4-Ethylthiophenyl)-5-methylbenzoic acid has shown remarkable potential in the field of material science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of advanced materials for flexible electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their conductivity and mechanical stability.

The environmental impact of CAS No. 1261963-58-9 has also been a topic of interest among scientists. Studies have shown that this compound exhibits low toxicity towards aquatic organisms, making it an eco-friendly alternative in certain industrial applications. Its biodegradability has been assessed under various environmental conditions, with promising results indicating its potential for sustainable use.

In conclusion, 2-(4-Ethylthiophenyl)-5-methylbenzoic acid (CAS No. 1261963-58-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a valuable asset in both academic research and industrial development.